Cas no 2558-28-3 (Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)-)

Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)- structure
2558-28-3 structure
Product Name:Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)-
CAS No:2558-28-3
MF:C15H10FN
MW:223.245007038116
CID:281883
PubChem ID:5880631
Update Time:2025-09-26

Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)-
    • (Z)-2-(4-FLUOROPHENYL)-3-PHENYLACRYLONITRILE
    • (Z)-2-(4-fluorophenyl)-3-phenylprop-2-enenitrile
    • (2Z)-2-(4-Fluorophenyl)-3-phenylacrylonitrile
    • 2-(4-Fluorophenyl)-3-phenylacrylonitrile
    • A-(4-Fluorophenyl)cinnamonitrile
    • PC4264
    • 54648-47-4
    • NSC-405092
    • NSC 405092
    • AKOS000352551
    • E-alpha-(4-Fluorophenyl)cinnamonitrile, 97%
    • 2-(4-fluorophenyl)-3-phenylprop-2-enenitrile
    • (Z)-2-(4-fluorophenyl)-3-phenyl-prop-2-enenitrile
    • E- alpha -(4-Fluorophenyl)cinnamonitrile
    • NSC405092
    • 2558-28-3
    • MFCD08059541
    • DB-289828
    • AWMKCXLADSGTQN-GXDHUFHOSA-N
    • Inchi: 1S/C15H10FN/c16-15-8-6-13(7-9-15)14(11-17)10-12-4-2-1-3-5-12/h1-10H/b14-10+
    • InChI Key: AWMKCXLADSGTQN-GXDHUFHOSA-N
    • SMILES: FC1C=CC(=CC=1)/C(/C#N)=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 223.08000
  • Monoisotopic Mass: 223.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 101-105 °C(lit.)
  • PSA: 23.79000
  • LogP: 3.88988
  • Solubility: Not determined

Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)- Security Information

  • WGK Germany:3

Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)- Pricemore >>

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